Cas no 905443-15-4 (Benzeneacetyl chloride, 2-chloro-α-methyl-)

Benzeneacetyl chloride, 2-chloro-α-methyl- structure
905443-15-4 structure
Product Name:Benzeneacetyl chloride, 2-chloro-α-methyl-
CAS No:905443-15-4
MF:C9H8Cl2O
MW:203.065220832825
CID:749824
PubChem ID:117047627
Update Time:2024-03-01

Benzeneacetyl chloride, 2-chloro-α-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetyl chloride, 2-chloro-a-methyl-
    • Benzeneacetyl chloride, 2-chloro-α-methyl-
    • Inchi: 1S/C9H8Cl2O/c1-6(9(11)12)7-4-2-3-5-8(7)10/h2-6H,1H3
    • InChI Key: SBVKVUWVZYHXAI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C(=O)Cl)C

Computed Properties

  • Exact Mass: 201.9952203g/mol
  • Monoisotopic Mass: 201.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent